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An In-Depth Technical Guide to the Physicochemical Properties of Zaragozic Acid D

Introduction
Zaragozic Acid D is a potent, naturally occurring fungal metabolite belonging to the zaragozic

acid family. First isolated from the keratinophilic fungus Amauroascus niger, this compound and

its analogues are distinguished by a unique and complex 4,8-dioxabicyclo[3.2.1]octane

tricarboxylic acid core.[1][2] Zaragozic Acid D has garnered significant interest within the

scientific and drug development communities due to its powerful inhibitory activity against

squalene synthase, a critical enzyme in the cholesterol biosynthesis pathway.[2] Additionally, it

demonstrates notable inhibition of farnesyl-protein transferase, making it a valuable tool for

research in hypercholesterolemia and oncology.[2][3]

This technical guide provides a comprehensive overview of the known physicochemical

properties of Zaragozic Acid D, detailed experimental protocols for its isolation and analysis,

and visualizations of its mechanism of action and experimental workflows. The information is

intended for researchers, scientists, and professionals involved in natural product chemistry,

pharmacology, and drug development.

Physicochemical Properties
The structural and physical characteristics of Zaragozic Acid D are summarized below. These

properties are fundamental to its biological activity and inform its handling, formulation, and

application in research settings.
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Structural and Physical Data
The quantitative physicochemical data for Zaragozic Acid D are presented in Table 1. The

zaragozic acids as a class are often isolated as a white foam or powder.[4]

Property Value Source(s)

Molecular Formula C₃₄H₄₆O₁₄ [3]

Molecular Weight 678.72 g/mol [3]

CAS Number 155179-14-9 [3]

Appearance
White to Off-White Solid

(Inferred from Class)
[5]

Solubility

Soluble in Methanol, Ethanol,

DMSO, DMF; Moderately

soluble in water (Inferred from

Class)

Note: Specific optical rotation and melting point data for Zaragozic Acid D are not readily

available in summarized literature. The structural determination was originally reported by

Dufresne et al. (1993) based on extensive spectroscopic analysis.[2]

Biological Activity and Mechanism of Action
Zaragozic Acid D's primary biological function is the potent and competitive inhibition of

squalene synthase, the enzyme that catalyzes the first committed step in sterol (e.g.,

cholesterol) biosynthesis.[4][6] This enzyme mediates the reductive dimerization of two

molecules of farnesyl pyrophosphate (FPP) to form squalene. By blocking this step, Zaragozic
Acid D effectively halts the downstream production of cholesterol.

Furthermore, Zaragozic Acid D is an active inhibitor of farnesyl-protein transferase (FPTase)

with a reported IC₅₀ value of 100 nM.[2][3] FPTase is responsible for the post-translational

farnesylation of proteins, including the Ras protein, a key component in cellular signaling

pathways related to proliferation and survival. Inhibition of this process is a validated strategy in

anticancer research.
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The following diagram illustrates the position of Zaragozic Acid D's inhibitory action within the

cholesterol biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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